2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide

• IUPAC Name: 2-(1,3-dioxoisoindol-2-yl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C19H15N3O4S/c1-2-26-11-7-8-14-15(9-11)27-19(20-14)21-16(23)10-22-17(24)12-5-3-4-6-13(12)18(22)25/h3-9H,2,10H2,1H3,(H,20,21,23)
• InChI Key: OYQSXCPQFVIDNA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)CN3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C19H15N3O4S
• Molecular Weight: 381.4 g/mol
• CAS No.: 304003-71-2

Description

2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C19H15N3O4S and its molecular weight is 381.41. The purity is usually 95%.
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Scientific Research Applications

Structure-Activity Relationships

Research into the structure-activity relationships of benzothiazole derivatives, such as phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors, demonstrates their potential in medicinal chemistry. These studies aim to enhance metabolic stability and reduce undesired metabolic deacetylation, indicating their significance in drug development for cancer treatment and other diseases (Stec et al., 2011).

Antitumor Activity

Benzothiazole derivatives have shown considerable anticancer activity against a variety of cancer cell lines. The synthesis and evaluation of these compounds for antitumor activity underscore their potential as therapeutic agents in oncology (Yurttaş et al., 2015).

Photovoltaic and Photophysical Applications

Studies on benzothiazolinone acetamide analogs reveal their suitability as photosensitizers in dye-sensitized solar cells (DSSCs), demonstrating good light harvesting efficiency and potential for photovoltaic applications. Additionally, these compounds exhibit notable non-linear optical (NLO) activity, suggesting applications in materials science (Mary et al., 2020).

Antioxidant and Anti-inflammatory Properties

The antioxidant and anti-inflammatory properties of certain benzothiazole acetamide derivatives have been explored, indicating their therapeutic potential in managing oxidative stress and inflammation-related disorders (Koppireddi et al., 2013).

Anticonvulsant Evaluation

Research on indoline derivatives of benzothiazole acetamide highlights their anticonvulsant activities, offering insights into new therapeutic options for epilepsy and related neurological conditions (Nath et al., 2021).